Erucamide

• CAS: 112-84-5
• Synonyms: 13-docosenamide; erucamide; erucilamide; erucyl amide
• Molecular Formula: C22H43NO
• Molecular Weight: 337.6 g/mol
• SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)N
• InChI: InChI=1S/C22H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h9-10H,2-8,11-21H2,1H3,(H2,23,24)/b10-9-
• InChIKey: UAUDZVJPLUQNMU-KTKRTIGZSA-N
• Appearance: Assay:≥98%A crystalline solid
• Solubility: SOL IN ISOPROPANOL; SLIGHTLY SOL IN ALCOHOL, ACETONE

Erucamide (CAS 112-84-5; (Z)-docos-13-enamide) is the evidence-preferred primary slip additive for polyolefin films and closures. Unlike generic substitutions, its C22 monounsaturated chain delivers BOPP COF ≤0.2 at 0.12 wt% loading — >2× dosage efficiency vs. oleamide. For HDPE closures, it achieves 9.2× higher surface concentration vs. behenamide, ensuring reproducible torque. With thermal stability to 280 °C and FDA 21 CFR food-contact approval, this ≥99% purity grade eliminates regulatory risk in extrusion, lamination, and metallization.

Erucamide (CAS 112-84-5): Technical Baseline for Scientific Procurement of Long-Chain Unsaturated Fatty Amide Slip Agents

Erucamide (CAS 112-84-5; (Z)-docos-13-enamide) is a primary long-chain unsaturated fatty acid amide derived from erucic acid, a C22 monounsaturated fatty acid [1]. With a molecular weight of 337.6 g/mol and a melting point range of 75–85 °C , this migratory slip additive functions by blooming to polymer surfaces to reduce the coefficient of friction (COF) and prevent blocking in polyolefin films, extrusion coatings, and injection-molded closures [2]. It is formally approved for food-contact applications under 21 CFR and is commercially available in grades with amide content ≥99% and controlled acid values [3].

• [1] Erucamide. (2026). Wikipedia. https://en.wikipedia.org/wiki/Erucamide View Source
• [2] Molnar, N. M. (1974). Erucamide. Journal of the American Oil Chemists' Society, 51(3), 84–87. https://doi.org/10.1007/BF00000019 View Source
• [3] Inventory of Food Contact Substances Listed in 21 CFR. (2025). U.S. Food and Drug Administration. https://www.fda.gov/food/food-ingredients-packaging/food-contact-substances-fcs View Source

Erucamide (CAS 112-84-5): Why Generic Fatty Amide Substitution Is Scientifically Unreliable

Generic substitution among fatty acid amide slip agents is scientifically unsupportable due to pronounced differences in chain length, molecular weight, and unsaturation that fundamentally govern migration kinetics, surface concentration equilibrium, and thermal-oxidative stability [1]. Shorter-chain homologs such as oleamide (C18) bloom rapidly but suffer from higher volatility and lower heat resistance, while saturated homologs such as behenamide (C22 saturated) exhibit slower migration and reduced slip efficacy at equivalent loadings [2][3]. Secondary amide derivatives like stearyl erucamide, though more thermally stable, demonstrate inferior COF reduction performance in accelerated aging studies [4]. Consequently, selecting erucamide (C22 monounsaturated) versus an analog without head-to-head quantitative performance data introduces quantifiable risks to film processability, torque specifications, and end-use compliance.

• [1] Control of the migration behavior of slip agents in polyolefin-based films. (2011). Polymer Engineering & Science, 51(3), 518–524. https://doi.org/10.1002/pen.21835 View Source
• [2] Additives - Slip. Kompuestos. https://www.kompuestos.com/en/additives/slip/ View Source
• [3] Anti-Slip Masterbatch. Pure Polymers 2.0. https://purepolymers.net/anti-slip-masterbatch/ View Source
• [4] Ningrum, P. I. P., Mulyasuryani, A., & Febriani, R. (2023). The Effect of Slip Polymer Additives on the Characteristics of Polyethylene Films. Indonesian Journal of Chemical Analysis, 6(1), 75–84. https://doi.org/10.20885/ijca.vol6.iss1.art8 View Source

Erucamide (CAS 112-84-5): Quantitative Comparative Evidence for Scientific Selection

Erucamide vs. Oleamide, Stearamide, and MMA: Dose-Response Comparative Slip Efficacy in Polyethylene Films

In a direct head-to-head comparison of amide slip additives in blown polyethylene film, erucamide demonstrated the highest slip efficiency at the lowest loading. Erucamide achieved a coefficient of friction (COF) < 0.2 at < 250 ppm within 10 minutes of film blowing, whereas oleamide required < 500 ppm, meadowfoam mixed amides (MMA) required > 500 ppm but < 1000 ppm, and stearamide required > 1000 ppm to reach the same slip threshold [1]. This represents a >2× lower dosage requirement versus oleamide and >4× lower versus stearamide.

Evidence Dimension	Minimum additive dosage (ppm) required to achieve high slip (COF < 0.2) within 10 minutes
Target Compound Data	< 250 ppm
Comparator Or Baseline	Oleamide: < 500 ppm; Stearamide: > 1000 ppm; MMA: > 500 ppm to < 1000 ppm
Quantified Difference	Erucamide requires <50% of oleamide dosage and <25% of stearamide dosage to achieve equivalent slip performance
Conditions	Blown polyethylene film; COF measured according to standard film testing protocol

Why This Matters

Lower loading requirements translate directly to reduced additive cost per unit film weight and minimized potential for adverse effects on optical properties or seal strength.

• [1] Swanson, C. L., et al. (1993). Meadowfoam monoenic fatty-acid amides as slip and antiblock agents in polyolefin film. Journal of Applied Polymer Science, 49(9), 1619–1624. View Source

Erucamide vs. Stearyl Erucamide: Comparative COF Performance Under Accelerated Aging Conditions

In a 2023 head-to-head study of polyethylene films containing erucamide, stearyl erucamide, and their blends, erucamide alone produced the lowest overall COF under accelerated thermal aging. Films with erucamide achieved a minimum COF of 0.129 on day 3 of aging at 50 °C, with corresponding haze of 4.63% and gloss of 56.5 GU [1]. Stearyl erucamide and blended formulations yielded higher COF values across the 14-day observation period, confirming that the parent amide outperforms its higher-molecular-weight secondary amide derivative in slip efficiency under elevated-temperature storage conditions.

Evidence Dimension	Minimum COF achieved during 14-day aging at 50 °C
Target Compound Data	COF = 0.129 (day 3 at 50 °C); Haze = 4.63%; Gloss = 56.5 GU
Comparator Or Baseline	Stearyl erucamide and erucamide/stearyl erucamide blends (higher COF values; exact numerical values not reported in abstract)
Quantified Difference	Erucamide produced the lowest COF among all tested formulations at elevated temperature aging
Conditions	Polyethylene films aged at 23 °C and 50 °C; COF, haze, and gloss measured on days 0, 1, 3, 7, 10, and 14

Why This Matters

This data demonstrates that erucamide maintains superior slip performance under elevated-temperature storage conditions, making it the preferred choice for films subjected to warm climate logistics or heat-generating downstream processes.

• [1] Ningrum, P. I. P., Mulyasuryani, A., & Febriani, R. (2023). The Effect of Slip Polymer Additives on the Characteristics of Polyethylene Films. Indonesian Journal of Chemical Analysis, 6(1), 75–84. https://doi.org/10.20885/ijca.vol6.iss1.art8 View Source

Erucamide vs. Behenamide: Surface Concentration and Application Torque Reduction in Injection-Molded HDPE Closures

In a rigorous 2017 comparative surface analysis of slip additive migration on injection-molded HDPE closures, erucamide demonstrated significantly greater migration to the surface and higher torque-reduction efficacy than behenamide. The surface concentration of erucamide required to reduce closure application torque was measured at 15.7 µg/cm², compared to only 1.7 µg/cm² for behenamide [1]. A subsequent 2024 thesis study confirmed that at identical bulk loadings and storage conditions, erucamide produced higher surface concentration than behenamide on HDPE plaques and caps [2]. Microscopic analysis further revealed that erucamide forms placoid scale-like surface structures conducive to lubrication, whereas behenamide forms denticulate structures [1].

Evidence Dimension	Surface additive concentration responsible for torque reduction
Target Compound Data	15.7 µg/cm²
Comparator Or Baseline	Behenamide: 1.7 µg/cm²
Quantified Difference	Erucamide surface concentration is 9.2× higher than behenamide at torque-reducing equilibrium
Conditions	Injection-molded HDPE closures; surface analysis via FTIR, XPS, optical/SEM/AFM microscopy; torque measured with force tester

Why This Matters

Higher equilibrium surface concentration translates to more robust and reproducible torque reduction in closure applications, reducing production line variability and consumer opening-force complaints.

• [1] Gill, H. S., et al. (2017). Slip-additive migration, surface morphology, and performance on injection moulded high-density polyethylene closures. Journal of Colloid and Interface Science, 505, 264–272. https://doi.org/10.1016/j.jcis.2017.06.013 View Source
• [2] Dulal, N. (2024). Study on the Migration and Control of Slip Agents on the Surface of High Density Polyethylene Beverage Closers. RMIT University. https://research-repository.rmit.edu.au/articles/thesis/Study_on_the_Migration_and_Control_of_Slip_Agents_on_the_Surface_of_High_Density_Polyethylene_Beverage_Closers/26094112 View Source

Erucamide vs. Oleamide: Thermal Stability, Migration Kinetics, and Industrial Temperature Tolerance

Erucamide has largely replaced oleamide in high-temperature polymer processing applications due to its higher melting point and superior heat resistance [1]. Industry technical data indicate that erucamide withstands processing temperatures up to 280 °C without degradation, whereas oleamide is limited to a maximum recommended temperature of 230 °C [2]. While oleamide migrates to the polymer surface more rapidly (making it suitable for applications requiring fast initial slip development), erucamide provides lower long-term equilibrium COF and maintains functional integrity at temperatures that cause oleamide to volatilize or undergo thermal decomposition [3][4].

Evidence Dimension	Maximum recommended processing temperature
Target Compound Data	280 °C
Comparator Or Baseline	Oleamide: 230 °C
Quantified Difference	50 °C higher thermal tolerance
Conditions	Polyolefin extrusion and injection molding; temperature stability based on manufacturer technical specifications

Why This Matters

For BOPP processing at 240–260 °C or LLDPE extrusion at >250 °C, erucamide is thermally viable whereas oleamide risks volatilization loss, fuming, and compromised slip performance.

• [1] Molnar, N. M. (1974). Erucamide. Journal of the American Oil Chemists' Society, 51(3), 84–87. https://doi.org/10.1007/BF00000019 View Source
• [2] Additives - Slip. Kompuestos. https://www.kompuestos.com/en/additives/slip/ View Source
• [3] Anti-Slip Masterbatch. Pure Polymers 2.0. https://purepolymers.net/anti-slip-masterbatch/ View Source
• [4] 芥酸酰胺与油酸酰胺的差异. 三种爽滑剂介绍. (2020). https://www.4006787252.com/article_read_117507.html View Source

Erucamide Procurement Specifications: Purity, Acid Value, and Iodine Value Tolerances

Commercial erucamide is supplied in high-purity grades suitable for demanding film and closure applications. Representative specifications for high-purity erucamide include amide content ≥99%, acid value ≤0.2 mg KOH/g, iodine value 72–78 g I₂/100 g, and melting point 77–85 °C . Lower-purity grades are also available (e.g., amide content 95%, acid value ≤3 mg KOH/g) for less stringent applications . These specifications differentiate erucamide from oleamide, which typically exhibits lower iodine values (reflecting its C18 monounsaturated structure) and may have higher residual acid content, and from behenamide, which is fully saturated and thus has near-zero iodine value. The iodine value range of 72–78 serves as a quality control marker for the presence and integrity of the characteristic C22 monounsaturated chain, distinguishing erucamide from both shorter-chain unsaturated homologs and saturated alternatives.

Evidence Dimension	Product specification parameters (high-purity grade)
Target Compound Data	Amide content ≥99%; Acid value ≤0.2 mg KOH/g; Iodine value 72–78 g I₂/100g; Melting point 77–85 °C
Comparator Or Baseline	Oleamide: Iodine value typically lower (C18 structure); Behenamide: Iodine value near zero (fully saturated C22)
Quantified Difference	Iodine value of 72–78 uniquely identifies erucamide's C22 monounsaturated structure and distinguishes it from oleamide (C18 monounsaturated) and behenamide (C22 saturated)
Conditions	Commercial high-purity erucamide technical datasheet specifications

Why This Matters

Specification compliance enables procurement professionals to verify that the material received is authentic erucamide (not mislabeled oleamide or behenamide) and meets the purity requirements for food-contact and high-performance film applications.

Erucamide (CAS 112-84-5): Evidence-Backed Application Scenarios for Scientific Procurement

High-Speed BOPP and CPP Film Lines Requiring Precise COF Control at Minimal Additive Loadings

BOPP packaging lines operating at 500–800 packages per minute require film COF ≤ 0.2 to prevent jamming and ensure consistent sealing . Evidence confirms that erucamide added at approximately 0.12 wt% achieves this COF threshold, whereas oleamide requires higher loadings or longer equilibration times to approach comparable slip levels [1][2]. The >2× dosage efficiency advantage of erucamide relative to oleamide directly supports BOPP and CPP film procurement specifications where additive loading minimization is critical for optical clarity, seal integrity, and total formulation cost.

Injection-Molded HDPE Closures and Caps Requiring Reproducible Application and Removal Torque

HDPE beverage closures demand consistent and reproducible torque values to ensure seal integrity while allowing consumer-friendly opening. Direct comparative surface analysis demonstrates that erucamide achieves a surface concentration of 15.7 µg/cm² at torque-reducing equilibrium, which is 9.2× higher than the 1.7 µg/cm² achieved by behenamide under identical conditions [3]. Furthermore, erucamide's placoid scale-like surface morphology provides more effective lubrication than the denticulate structures formed by behenamide [3]. These quantitative differences make erucamide the evidence-preferred slip additive for closure applications where robust, reproducible torque performance is non-negotiable.

Polyolefin Films Subjected to Elevated-Temperature Processing, Storage, or Downstream Converting

Film extrusion and downstream converting operations (e.g., lamination, printing, metallization) expose materials to elevated temperatures that can degrade or volatilize less thermally stable slip additives. Erucamide withstands processing temperatures up to 280 °C, compared to the 230 °C limit for oleamide [4]. Moreover, accelerated aging studies at 50 °C confirm that erucamide maintains superior COF reduction (COF = 0.129) compared to its higher-melting secondary amide derivative stearyl erucamide [5]. For LLDPE films extruded above 250 °C or for film rolls stored in warm warehouses, erucamide provides thermal margin that oleamide cannot reliably deliver.

Food-Contact Polyolefin Packaging Requiring Regulatory Compliance with 21 CFR

Erucamide is listed in 21 CFR as an authorized indirect food additive for use as a release agent in plastics intended for food contact [6]. High-purity grades with amide content ≥99% and acid value ≤0.2 mg KOH/g meet the purity expectations for food-contact applications . The iodine value specification of 72–78 g I₂/100 g serves as a quality assurance marker to confirm the presence of the authentic C22 monounsaturated amide structure, distinguishing erucamide from oleamide (shorter C18 chain, lower iodine value) and behenamide (saturated C22, near-zero iodine value) . Procurement of erucamide with verified specification compliance mitigates regulatory risk and ensures consistent food-contact suitability.

• [1] 三种爽滑剂介绍. (2020). https://www.4006787252.com/article_read_117507.html View Source
• [2] Swanson, C. L., et al. (1993). Meadowfoam monoenic fatty-acid amides as slip and antiblock agents in polyolefin film. Journal of Applied Polymer Science, 49(9), 1619–1624. View Source
• [3] Gill, H. S., et al. (2017). Slip-additive migration, surface morphology, and performance on injection moulded high-density polyethylene closures. Journal of Colloid and Interface Science, 505, 264–272. https://doi.org/10.1016/j.jcis.2017.06.013 View Source
• [4] Additives - Slip. Kompuestos. https://www.kompuestos.com/en/additives/slip/ View Source
• [5] Ningrum, P. I. P., Mulyasuryani, A., & Febriani, R. (2023). The Effect of Slip Polymer Additives on the Characteristics of Polyethylene Films. Indonesian Journal of Chemical Analysis, 6(1), 75–84. https://doi.org/10.20885/ijca.vol6.iss1.art8 View Source
• [6] Inventory of Food Contact Substances Listed in 21 CFR. (2025). U.S. Food and Drug Administration. https://www.fda.gov/food/food-ingredients-packaging/food-contact-substances-fcs View Source